Cas no 5074-25-9 ((5,6-dimethylbenzotriazol-1-yl)-phenylmethanone)

• Product Name: (5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
• CAS No: 5074-25-9
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1572687
• PubChem ID: 256338
• Update Time: 2025-04-21

(5,6-dimethylbenzotriazol-1-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (5,6-dimethylbenzotriazol-1-yl)-phenylmethanone
• (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone
• NSC83122
• AC1L5UDO
• AC1Q5KEV
• CTK4J3084
• KST-1A5845
• AR-1A6206
• NSC-83122
• AG-J-60879
• (5,6-dimethyl-1h-benzotriazol-1-yl)(phenyl)methanone; NSC83122; AC1L5UDO; AC1Q5KEV; CTK4J3084; KST-1A5845; AR-1A6206; NSC-83122; AG-J-60879;
• DTXSID10292479
• CHEMBL4446986
• BDBM50528898
• 5074-25-9

• Inchi： 1S/C15H13N3O/c1-10-8-13-14(9-11(10)2)18(17-16-13)15(19)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key： BIWLDPOPZDFCEM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C)C(C)=CC=2N=N1

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 436.4°C at 760 mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.65
• PSA: 47.78